Cas no 518070-19-4 (3-Fluoro-5-methylbenzoic acid)

3-Fluoro-5-methylbenzoic acid Properties

Names and Identifiers

• 3-Fluoro-5-methylbenzoic acid
• C8H7FO2
• Z1201622041
• AKOS005256263
• AM20060121
• SCHEMBL1056148
• EN300-91293
• 3-Fluoro-5-methylbenzoicacid
• CS-W003001
• 5-(TRIFLUOROMETHYL)-2-DEOXYCYTIDINE
• BENZOIC ACID, 3-FLUORO-5-METHYL-
• MFCD03094313
• AC-3979
• 3-fluoro-5-methyl-benzoic acid
• DTXSID20380937
• A7628
• 5-Fluoro-m-toluic acid
• 518070-19-4
• XPUFVYIUPYNLPD-UHFFFAOYSA-N
• AB13316
• SY019007
• J-512530
• FT-0649591
• FS-2197
• STL555748
• DTXCID00331962
• BBL101951
• DB-011416
• 5-Methyl-3-fluorobenzoic acid
• +Expand

• MDL： MFCD03094313
• InChIKey： XPUFVYIUPYNLPD-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7FO2/c1-5-2-6(8(10)11)4-7(9)3-5/h2-4H,1H3,(H,10,11)
• SMILES： CC1=CC(=CC(=C1)F)C(=O)O

Computed Properties

• Exact Mass: 154.043008g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.043008g/mol
• Monoisotopic Mass: 154.043008g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 11
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.83230
• PSA: 37.30000
• Refractive Index: 1.582
• Water Partition Coefficient: Soluble in water (25 deg C)
• Boiling Point: 266.2℃ at 760 mmHg
• Melting Point: 141-143°C
• Flash Point: 114.8±21.8 °C
• Color/Form: White powder
• Solubility: Not determined
• Density: 1.373

3-Fluoro-5-methylbenzoic acid Security Information

• Safety Instruction： H315,H319,H335
• Dangerous goods sign： Xi
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Storage Condition：Store at room temperature
• Signal Word：Warning
• HazardClass：IRRITANT

3-Fluoro-5-methylbenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters